Cas no 887978-12-3 (N-benzyltetrahydro-2h-thiopyran-4-amine 1,1-dioxide)

N-benzyltetrahydro-2h-thiopyran-4-amine 1,1-dioxide structure
887978-12-3 structure
Product Name:N-benzyltetrahydro-2h-thiopyran-4-amine 1,1-dioxide
CAS No:887978-12-3
MF:C12H17NO2S
MW:239.33388209343
CID:1931048
PubChem ID:24730040
Update Time:2025-04-21

N-benzyltetrahydro-2h-thiopyran-4-amine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • N-Benzyltetrahydro-2H-thiopyran-4-amine 1,1-dioxide
    • 4-(benzylaMino)tetrahydro-2H-thiopyran 1,1-dioxide
    • SCHEMBL1701911
    • 887978-12-3
    • QWTLDYJXMPZZKI-UHFFFAOYSA-N
    • N-Benzyl-1,1-dioxotetrahydro-2H-thiopyran-4-amine
    • N-benzyltetrahydro-2h-thiopyran-4-amine 1,1-dioxide
    • Inchi: 1S/C12H17NO2S/c14-16(15)8-6-12(7-9-16)13-10-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2
    • InChI Key: QWTLDYJXMPZZKI-UHFFFAOYSA-N
    • SMILES: S1(CCC(CC1)NCC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 239.09800
  • Monoisotopic Mass: 239.09799996Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • PSA: 54.55000
  • LogP: 2.82510
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